![molecular formula C14H19FN2O5S B2447863 Ethyl 4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazinecarboxylate CAS No. 695170-34-4](/img/structure/B2447863.png)
Ethyl 4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazinecarboxylate
Description
Ethyl 4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazinecarboxylate is a chemical compound with the molecular formula C14H19FN2O5S . It has an average mass of 346.375 Da and a monoisotopic mass of 346.099884 Da .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its structure. For Ethyl 4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazinecarboxylate, the molecular formula is C14H19FN2O5S, the average mass is 346.375 Da, and the monoisotopic mass is 346.099884 Da .Scientific Research Applications
Radiolabeled Antagonists for PET Studies
Ethyl 4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazinecarboxylate and its derivatives have been explored as radiolabeled antagonists for positron emission tomography (PET) studies. For instance, [18F]p-MPPF, a derivative, has been utilized to study the serotonergic neurotransmission by acting as a 5-HT1A antagonist. This includes comprehensive research involving chemistry, radiochemistry, and both animal and human data to understand the serotonergic system better (Plenevaux et al., 2000).
Derivatization Reagents in Chromatography
Compounds like Ethyl 4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazinecarboxylate have been synthesized for analytical derivatization in liquid chromatography. These reagents aid in the sensitive detection of analytes by tagging them with a fluorophore, enhancing the analysis's sensitivity and precision (Wu et al., 1997).
Alzheimer's Disease Research
Derivatives of Ethyl 4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazinecarboxylate have been used in the living brain studies of Alzheimer's disease patients. These studies involve quantifying the 5-HT1A receptor densities using PET, providing insights into the neurobiological changes associated with Alzheimer's disease and mild cognitive impairment (Kepe et al., 2006).
Synthesis of Dopamine Uptake Inhibitors
The chemical structure has been adapted to synthesize dopamine uptake inhibitors like [18F]GBR 13119. These inhibitors are potential radiotracers for studying the dopamine uptake system, crucial in researching neurodegenerative diseases and substance abuse disorders (Haka et al., 1989).
Serotonin Receptor Studies
The compound and its variants have been pivotal in synthesizing analogs for studying serotonin 5-HT(1A) receptors, both in vitro and in vivo. These studies contribute to understanding the pharmacological properties of serotonin receptors, which play significant roles in mood regulation and mental health disorders (Mensonides-Harsema et al., 2000).
properties
IUPAC Name |
ethyl 4-(5-fluoro-2-methoxyphenyl)sulfonylpiperazine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN2O5S/c1-3-22-14(18)16-6-8-17(9-7-16)23(19,20)13-10-11(15)4-5-12(13)21-2/h4-5,10H,3,6-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKVXWENPGKIXGB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)F)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[(5-fluoro-2-methoxyphenyl)sulfonyl]piperazinecarboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-cyclopropyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-6-(p-tolyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide](/img/structure/B2447780.png)
![6-isobutoxy-N-((7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)nicotinamide](/img/structure/B2447787.png)
![6-chloro-N-[2-(3,4-dimethylphenyl)sulfanylethyl]pyridine-3-carboxamide](/img/structure/B2447788.png)
![N-(1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-4-methoxy-N-methylbenzamide](/img/structure/B2447795.png)
![6-(2,4-Dimethoxyphenyl)-2-ethyl-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione](/img/structure/B2447802.png)
